![molecular formula C16H22N6O B5648670 N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-ethyl-5-pyrimidinecarboxamide](/img/structure/B5648670.png)
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-ethyl-5-pyrimidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis process for compounds similar to "N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-ethyl-5-pyrimidinecarboxamide" involves multiple steps, including condensation reactions and specific modifications to achieve the desired structure. For example, a study on the synthesis of related pyrimidine derivatives outlines the use of a three-component condensation process, demonstrating the complexity and precision required in chemical synthesis (Karami et al., 2020).
Molecular Structure Analysis
Analyzing the molecular structure of such compounds typically involves spectroscopic methods and crystallography. For instance, a derivative of pyrimidine was characterized by X-ray diffraction, showcasing the importance of structural analysis in understanding the compound's molecular geometry and potential interactions (Lahmidi et al., 2019).
Chemical Reactions and Properties
The chemical reactions and properties of "N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-ethyl-5-pyrimidinecarboxamide" and similar molecules can vary widely. For example, the study by Erkin and Krutikov (2007) discusses the anomalous cyclization of related compounds, highlighting the unique chemical behaviors that can occur under specific conditions (Erkin & Krutikov, 2007).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and stability, are crucial for their application in various fields. Research on the synthesis and properties of similar compounds provides insights into how structural variations can affect these physical characteristics (Okawa et al., 1997).
Chemical Properties Analysis
The chemical properties, such as reactivity with other compounds, potential for forming bonds, and ability to undergo further chemical modifications, are essential for developing applications for "N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-ethyl-5-pyrimidinecarboxamide." Studies on related molecules provide valuable information on these aspects, offering a foundation for further research and application development (Albert & Trotter, 1979).
properties
IUPAC Name |
N-[(4-cyclohexyl-1,2,4-triazol-3-yl)methyl]-2-ethylpyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O/c1-2-14-17-8-12(9-18-14)16(23)19-10-15-21-20-11-22(15)13-6-4-3-5-7-13/h8-9,11,13H,2-7,10H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZULJXJEYIVHGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(C=N1)C(=O)NCC2=NN=CN2C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-ethyl-5-pyrimidinecarboxamide |
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